Cas no 1258640-72-0 (N-prop-2-ynylpiperazine-1-sulfonamide;hydrochloride)

• Product Name: N-prop-2-ynylpiperazine-1-sulfonamide;hydrochloride
• CAS No: 1258640-72-0
• MF: C₇H₁₄ClN₃O₂S
• MW: 239.722959041595
• CID: 4582848
• Update Time: 2025-05-26

N-prop-2-ynylpiperazine-1-sulfonamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(prop-2-yn-1-yl)piperazine-1-sulfonamide hydrochloride
• N-prop-2-ynylpiperazine-1-sulfonamide;hydrochloride
• AT20284
• N-(PROP-2-YN-1-YL)PIPERAZINE-1-SULFONAMIDE HCL
• Z1695797910

• Inchi： 1S/C7H13N3O2S.ClH/c1-2-3-9-13(11,12)10-6-4-8-5-7-10;/h1,8-9H,3-7H2;1H
• InChI Key： UNOXUUADYQCKLY-UHFFFAOYSA-N
• SMILES： Cl.S(NCC#C)(N1CCNCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 291
• Topological Polar Surface Area: 69.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-prop-2-ynylpiperazine-1-sulfonamide;hydrochloride

Comprehensive Overview of N-prop-2-ynylpiperazine-1-sulfonamide;hydrochloride (CAS No. 1258640-72-0)

N-prop-2-ynylpiperazine-1-sulfonamide;hydrochloride (CAS No. 1258640-72-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperazine and sulfonamide functional groups, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and binding affinities, which make it a valuable candidate for studying enzyme inhibition and receptor modulation.

The hydrochloride salt form of N-prop-2-ynylpiperazine-1-sulfonamide enhances its solubility and stability, making it more suitable for experimental and industrial applications. Its CAS number 1258640-72-0 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. The compound's structure, featuring a propargyl group attached to the piperazine ring, offers versatility in synthetic chemistry, enabling the creation of derivatives with tailored properties.

In recent years, the demand for sulfonamide-based compounds has surged due to their widespread use in medicinal chemistry. N-prop-2-ynylpiperazine-1-sulfonamide;hydrochloride is no exception, as it aligns with current trends in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors. These areas are hotspots in drug development, addressing conditions such as inflammation, metabolic disorders, and neurological diseases. The compound's potential to act as a scaffold for designing novel therapeutics has made it a subject of numerous patent filings and academic publications.

From a synthetic perspective, the preparation of N-prop-2-ynylpiperazine-1-sulfonamide;hydrochloride involves multi-step organic reactions, often starting with the functionalization of piperazine with a propargyl group, followed by sulfonylation. The final hydrochloride salt formation ensures improved bioavailability and handling characteristics. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to confirm its purity and structural integrity.

The compound's relevance extends beyond academia, as it is frequently referenced in industrial R&D for high-throughput screening (HTS) and lead optimization. Its compatibility with automated synthesis platforms and combinatorial chemistry workflows further underscores its utility in modern drug discovery. Additionally, the growing interest in personalized medicine and targeted therapies has amplified the need for structurally diverse compounds like N-prop-2-ynylpiperazine-1-sulfonamide;hydrochloride.

Environmental and safety considerations are also critical when working with N-prop-2-ynylpiperazine-1-sulfonamide;hydrochloride. While it is not classified as hazardous under standard regulations, proper handling protocols, including the use of personal protective equipment (PPE) and fume hoods, are recommended to minimize exposure. Storage conditions typically involve keeping the compound in a cool, dry place, away from light and moisture, to preserve its stability.

In conclusion, N-prop-2-ynylpiperazine-1-sulfonamide;hydrochloride (CAS No. 1258640-72-0) represents a promising chemical entity with broad applications in pharmaceutical research. Its unique structural features, combined with its potential to address unmet medical needs, make it a compound of enduring interest. As the scientific community continues to explore its capabilities, N-prop-2-ynylpiperazine-1-sulfonamide;hydrochloride is poised to play a pivotal role in advancing drug discovery and therapeutic innovation.